Isopropyl alcohol Isopropyl alcohol Isopropyl Alcohol is an isomer of propyl alcohol with antibacterial properties. Although the exact mechanism of isopropanol's disinfecting action is not known, it might kill cells by denaturing cell proteins and DNA, interfering with cellular metabolism, and dissolving cell lipo-protein membranes. Isopropanol is used in soaps and lotions as an antiseptic.
Isopropanol, also known as isopropyl alcohol or IPA, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). Isopropanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Isopropanol has been found in human epidermis, skin and pancreas tissues, and has also been detected in most biofluids, including saliva, cerebrospinal fluid, blood, and feces. Isopropanol exists in all eukaryotes, ranging from yeast to humans. Isopropanol is also a parent compound for other transformation products, including but not limited to, trimethyl(1-methylethoxy)silane, 1, 1, 1, 3, 3, 3-hexafluoropropan-2-ol, and isopropyl ester. Isopropanol is a potentially toxic compound.
Volatile, colorless liquid with a sharp musty odor like rubbing alcohol. Flash point of 53°F. Vapors are heavier than air and mildly irritating to the eyes, nose, and throat. Density approximately 6.5 lb / gal. Used in making cosmetics, skin and hair preparations, pharmaceuticals, perfumes, lacquer formulations, dye solutions, antifreezes, soaps, window cleaners. Sold in 70% aqueous solution as rubbing alcohol.
Brand Name: Vulcanchem
CAS No.: 67-63-0
VCID: VC0130326
InChI: InChI=1S/C3H8O/c1-3(2)4/h3-4H,1-2H3
SMILES: CC(C)O
Molecular Formula: C3H8O
CH3CHOHCH3
(CH3)2CHOH
C3H8O
Molecular Weight: 60.1 g/mol

Isopropyl alcohol

CAS No.: 67-63-0

Reference Standards

VCID: VC0130326

Molecular Formula: C3H8O
CH3CHOHCH3
(CH3)2CHOH
C3H8O

Molecular Weight: 60.1 g/mol

Isopropyl alcohol - 67-63-0

CAS No. 67-63-0
Product Name Isopropyl alcohol
Molecular Formula C3H8O
CH3CHOHCH3
(CH3)2CHOH
C3H8O
Molecular Weight 60.1 g/mol
IUPAC Name propan-2-ol
Standard InChI InChI=1S/C3H8O/c1-3(2)4/h3-4H,1-2H3
Standard InChIKey KFZMGEQAYNKOFK-UHFFFAOYSA-N
Impurities Anhydrous: acidity (0.002 wt%); alkalinity (0.0001 meq/l); water (0.1 wt% max).
SMILES CC(C)O
Canonical SMILES CC(C)O
Boiling Point 180.5 °F at 760 mm Hg (NTP, 1992)
82.3 °C
82.3 °C at 760 mm Hg
83 °C
181°F
Colorform Colorless liquid
Density 0.785 at 68 °F (USCG, 1999)
d204 0.79
0.78509 at 25 °C
Relative density (water = 1): 0.79
0.785 (20°)
0.79
Flash Point 53 °F (NTP, 1992)
12 °C, 53 °F (Closed cup)
75 °F (open cup) /91% isopropanol/
11.7 °C c.c.
53°F
Melting Point -127.3 °F (NTP, 1992)
-89.5 °C
Mp -88.5 °
-87.9 °C
-90 °C
-127°F
Physical Description Volatile, colorless liquid with a sharp musty odor like rubbing alcohol. Flash point of 53°F. Vapors are heavier than air and mildly irritating to the eyes, nose, and throat. Density approximately 6.5 lb / gal. Used in making cosmetics, skin and hair preparations, pharmaceuticals, perfumes, lacquer formulations, dye solutions, antifreezes, soaps, window cleaners. Sold in 70% aqueous solution as rubbing alcohol.
Liquid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; PelletsLargeCrystals, WetSolid, Liquid; WetSolid
Liquid
COLOURLESS LIQUID.
clear, colourless, flammable liquid with a characteristic odour
Colorless liquid with the odor of rubbing alcohol.
Description Isopropyl Alcohol is an isomer of propyl alcohol with antibacterial properties. Although the exact mechanism of isopropanol's disinfecting action is not known, it might kill cells by denaturing cell proteins and DNA, interfering with cellular metabolism, and dissolving cell lipo-protein membranes. Isopropanol is used in soaps and lotions as an antiseptic.
Isopropanol, also known as isopropyl alcohol or IPA, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). Isopropanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Isopropanol has been found in human epidermis, skin and pancreas tissues, and has also been detected in most biofluids, including saliva, cerebrospinal fluid, blood, and feces. Isopropanol exists in all eukaryotes, ranging from yeast to humans. Isopropanol is also a parent compound for other transformation products, including but not limited to, trimethyl(1-methylethoxy)silane, 1, 1, 1, 3, 3, 3-hexafluoropropan-2-ol, and isopropyl ester. Isopropanol is a potentially toxic compound.
Volatile, colorless liquid with a sharp musty odor like rubbing alcohol. Flash point of 53°F. Vapors are heavier than air and mildly irritating to the eyes, nose, and throat. Density approximately 6.5 lb / gal. Used in making cosmetics, skin and hair preparations, pharmaceuticals, perfumes, lacquer formulations, dye solutions, antifreezes, soaps, window cleaners. Sold in 70% aqueous solution as rubbing alcohol.
Shelf Life Preserve in tight containers, remove from heat.
Solubility greater than or equal to 100 mg/mL at 72° F (NTP, 1992)
1000000 mg/L (at 25 °C)
16.64 M
1000 mg/mL at 25 °C
Miscible with alcohol, ether, chloroform; insoluble in salt solution
Very soluble in benzene
Miscible with most organic solvents
> 10% in alcohol, ether, and acetone
In water, infinitely soluble at 25 °C
1000.0 mg/mL
Solubility in water: miscible
miscible with water, alcohol, ether and organic solvents
Miscible
Synonyms 2-Propanol; Isopropyl Alcohol; 1-Methylethanol; 1-Methylethyl Alcohol; 2-Hydroxypropane; 2-Propyl Alcohol; Alcojel; Alcosolve 2; Autosept; Avantin; Avantine; Combi-Schutz; Dimethylcarbinol; Hartosol; IPA; IPS 1; IPS 1 (Alcohol); Imsol A; Isohol; Isop
Vapor Density 2.07 (NTP, 1992) (Relative to Air)
2.1 (Air = 1)
Relative vapor density (air = 1): 2.1
2.07
Vapor Pressure 33 mm Hg at 68 °F ; 40 mm Hg at 74.8° F (NTP, 1992)
45.42 mmHg
45.4 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 4.4
33 mmHg
PubChem Compound 3776
Last Modified Nov 11 2021
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